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Compound of Interest

Compound Name: 5-chloro-2-(4-fluorobenzoyl)aniline
CAS No.: 1493244-95-3
Cat. No.: B6613699
Get Quote
. J

A Critical Building Block for Benzodiazepine SAR
Profiling
Executive Summary

5-chloro-2-(4-fluorobenzoyl)aniline (CAS 784-40-7) is a substituted benzophenone
intermediate primarily utilized in the synthesis of pharmacologically active 1,4-
benzodiazepines. While it is a structural isomer of the precursor used for commercial drugs like
Flurazepam and Midazolam (which utilize the ortho-fluoro isomer), this para-fluoro derivative is
essential for Structure-Activity Relationship (SAR) studies. It allows medicinal chemists to
probe the steric and electronic requirements of the GABA-A receptor binding pocket,
specifically the influence of halogen positioning on the pendant phenyl ring.

Part 1: Chemical Identity & Properties[1][2]
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Property Specification

CAS Registry Number 784-40-7

(2-Amino-5-chlorophenyl)(4-
IUPAC Name
fluorophenyl)methanone

2-Amino-5-chloro-4'-fluorobenzophenone; 4'-
Common Synonyms )
Fluoro-2-amino-5-chlorobenzophenone

Molecular Formula C13HoCIFNO

Molecular Weight 249.67 g/mol

Appearance Yellow crystalline solid

Melting Point 108-109 °C

Solubility Soluble in methanol, ethanol, DMSO,

chloroform; insoluble in water.[1][2]

Primary amine (-NHz), Ketone (C=0), Aryl

Key Functional Groups ] i
Chloride, Aryl Fluoride

The "Isomer Trap": Critical Distinction
Researchers must distinguish CAS 784-40-7 from its ortho-isomer (CAS 784-38-3).

o CAS 784-38-3 (2'-fluoro): Precursor to Flurazepam, Midazolam, and Fludiazepam. The
ortho-fluoro substituent is critical for high metabolic stability and receptor affinity in these
approved drugs.

o CAS 784-40-7 (4'-fluoro): Used to synthesize 4'-fluoro analogs. These are typically less
potent but are vital for defining the "exclusion volume" of the benzodiazepine binding site
during drug discovery.

Part 2: Synthesis of the Intermediate

The synthesis of CAS 784-40-7 follows a classic Friedel-Crafts Acylation pathway. Direct
acylation of p-chloroaniline is avoided due to the nucleophilicity of the amine; therefore, a
protection-deprotection strategy is employed.
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Protocol: 3-Step Synthesis from p-Chloroaniline
Step 1: N-Protection

o Reagents:p-Chloroaniline, Acetic Anhydride.

e Process: Acetylation of the amine to form N-(4-chlorophenyl)acetamide. This reduces the
basicity of the nitrogen, preventing it from complexing with the Lewis acid catalyst in the next
step.

Step 2: Friedel-Crafts Acylation
o Reagents:N-(4-chlorophenyl)acetamide, 4-Fluorobenzoyl chloride, ZnClz (or AICIs).
» Conditions: Heat (140-160 °C) without solvent or in nitrobenzene.

e Mechanism: The electrophilic acylium ion attacks the position ortho to the acetamido group
(which is a strong ortho/para director, but the para position is blocked by chlorine).

Step 3: Hydrolysis (Deprotection)
e Reagents: Conc. HCI / Ethanol.

e Process: Acidic hydrolysis removes the acetyl group, restoring the free amine to yield the
target benzophenone.

Visualization: Synthetic Pathway
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Figure 1: Step-wise synthesis of CAS 784-40-7 via Friedel-Crafts acylation.

Part 3: Synthetic Utility & Mechanism

The primary value of CAS 784-40-7 lies in its conversion into the 1,4-benzodiazepine-2-one
core. This transformation involves a condensation with a glycine equivalent (such as glycine
ethyl ester or chloroacetyl chloride followed by hexamine).

Mechanism: Cyclization to Benzodiazepine[3]

e Amide Formation: The primary amine of CAS 784-40-7 reacts with an activated glycine
derivative (e.g., Boc-Gly-OH or reactive haloacetyl chloride).

» Deprotection/Cyclization: Under acidic conditions (or treatment with ammonia if haloacetyl
chloride is used), the nitrogen of the glycine moiety attacks the benzophenone ketone.

o Dehydration: Loss of water forms the imine bond (C=N), closing the 7-membered diazepine
ring.

Visualization: Drug Discovery Workflow
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Figure 2: Transformation of CAS 784-40-7 into a pharmacologically active benzodiazepine
scaffold.

Part 4: Handling & Safety (MSDS Summary)

Hazard Classification: Irritant (Skin/Eye/Respiratory).
GHS Signal Word:WARNING.

H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The amine
group is susceptible to oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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